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The foundation of TCO click chemistry lies in the inverse-electron-demand Diels-Alder (IEDDA)

reaction between a trans-cyclooctene (TCO) and a 1,2,4,5-tetrazine.[1] This reaction is

characterized by its exceptional speed and the fact that it proceeds without the need for a

cytotoxic copper catalyst, making it ideal for applications in living systems.[2][3] The process

involves a [4+2] cycloaddition, followed by a retro-Diels-Alder reaction that releases nitrogen

gas, resulting in a stable dihydropyridazine linkage.[2][4]

Key features of this reaction include:

Exceptional Reaction Kinetics: The TCO-tetrazine ligation is renowned for its extremely fast

reaction rates, with second-order rate constants reaching up to 10⁷ M⁻¹s⁻¹. This allows for

efficient conjugation even at the low concentrations typically found in biological systems.

Biocompatibility: The reaction proceeds readily under physiological conditions (aqueous

media, neutral pH, and room temperature) without the need for cytotoxic catalysts like

copper, which is a significant advantage for in vivo studies.

High Specificity and Orthogonality: TCO and tetrazine groups are abiotic and do not react

with naturally occurring functional groups found in biomolecules, such as amines and thiols.

This ensures that the conjugation is highly specific and avoids off-target reactions.

Irreversibility and Stability: The formation of the dihydropyridazine bond is irreversible, and

the linkage is stable under physiological conditions. However, the stability of the TCO group

itself can be compromised by factors such as the presence of thiol-containing reducing
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agents like DTT, which can promote isomerization to the unreactive cis-cyclooctene (CCO)

form.

Quantitative Data: Reaction Kinetics
The rate of the TCO-tetrazine ligation is influenced by the specific structures of the TCO and

tetrazine derivatives, as well as the reaction solvent. The following tables summarize key

quantitative data for reaction kinetics.

Table 1: Comparison of Second-Order Rate Constants for Key Click Reactions

Feature
Tetrazine-TCO
Ligation

Copper(I)-
Catalyzed Azide-
Alkyne
Cycloaddition
(CuAAC)

Strain-Promoted
Azide-Alkyne
Cycloaddition
(SPAAC)

Second-Order Rate

Constant (k₂) (M⁻¹s⁻¹)

Up to 10⁷, typically

800 - 30,000
10 - 10⁴ ~1

Biocompatibility
Excellent (copper-

free)

Limited in vivo due to

copper cytotoxicity

Excellent (copper-

free)

Reaction Conditions

Aqueous media, room

temperature, neutral

pH

Requires copper

catalyst, often with

ligands

Aqueous media, room

temperature

Data sourced from BenchChem.

Table 2: Second-Order Rate Constants for TCO-Tetrazine Ligations Under Various Conditions
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Reactants Solvent Temperature (°C)
Second-Order Rate
Constant (k₂)
(M⁻¹s⁻¹)

3,6-di-(2-pyridyl)-s-

tetrazine and trans-

cyclooctene

Methanol/Water (9:1) 25 ~2000

TCO derivatives and

Methyl-substituted

tetrazines

Aqueous Media N/A ~1000

TCO derivatives and

Hydrogen-substituted

tetrazines

Aqueous Media N/A up to 30,000

TCO and various

tetrazine scaffolds
1,4-dioxane 25 1.4 - 230

TCO-PEG₄ and

various tetrazine

scaffolds

DPBS 37 1100 - 73,000

General TCO-

Tetrazine
N/A N/A up to 1 x 10⁶

Data sourced from BenchChem.

Visualizing the Chemistry
To further elucidate the processes discussed, the following diagrams illustrate the reaction

mechanism and a typical experimental workflow.
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Mechanism of the TCO-Tetrazine Bioorthogonal Ligation

Reactants

[4+2] Cycloaddition

Retro-Diels-Alder

trans-Cyclooctene (TCO)

Diels-Alder Adduct

+ Tetrazine

Tetrazine

Stable Dihydropyridazine Product- N₂

N₂ Gas

Workflow for Antibody Labeling and Conjugation

Step 1: TCO Labeling

Step 2: Conjugation

Antibody

TCO-Labeled Antibody

+ TCO-NHS Ester

TCO-NHS Ester

Antibody-Probe Conjugate

+ Tetrazine Probe

Tetrazine-Functionalized Probe
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Troubleshooting TCO-Linker Instability

Low Conjugation Yield

Is a thiol-based reducing agent (e.g., DTT) present?

Yes No

No

Thiol-mediated isomerization of TCO to inactive CCO is likely. Consider other factors affecting TCO stability (e.g., pH, long-term storage).

Solution: Separate reduction and conjugation steps.

1. Reduce protein

2. Remove reducing agent (desalting column)

3. Conjugate with TCO-linker

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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